Cas no 922527-27-3 (3-Quinolinecarboxylic acid, 2,4-dimethyl-, 2-propen-1-yl ester)

• Product Name: 3-Quinolinecarboxylic acid, 2,4-dimethyl-, 2-propen-1-yl ester
• CAS No: 922527-27-3
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 740191
• PubChem ID: 15947843
• Update Time: 2025-04-19

3-Quinolinecarboxylic acid, 2,4-dimethyl-, 2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 2,4-dimethyl-, 2-propen-1-yl ester
• prop-2-enyl 2,4-dimethylquinoline-3-carboxylate
• Prop-2-en-1-yl 2,4-dimethylquinoline-3-carboxylate
• 922527-27-3
• Allyl 2,4-dimethylquinoline-3-carboxylate
• DTXSID60580237

• Inchi： 1S/C15H15NO2/c1-4-9-18-15(17)14-10(2)12-7-5-6-8-13(12)16-11(14)3/h4-8H,1,9H2,2-3H3
• InChI Key： CMMUSAPVXZRVMR-UHFFFAOYSA-N
• SMILES： O(CC=C)C(C1=C(C)N=C2C=CC=CC2=C1C)=O

Computed Properties

• Exact Mass: 241.110278721g/mol
• Monoisotopic Mass: 241.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 39.2Ų